Cas no 1396715-68-6 (N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide
• CAS No: 1396715-68-6
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 5364608
• PubChem ID: 71799980
• Update Time: 2025-10-17

N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]thiophene-2-carboxamide
• 1396715-68-6
• N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)thiophene-2-carboxamide
• N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide
• AKOS024551251
• F6363-0639
• CHEMBL3440128
• VU0545462-1

• Inchi： 1S/C15H15N5OS/c21-15(12-4-3-9-22-12)17-6-5-16-13-10-14(19-11-18-13)20-7-1-2-8-20/h1-4,7-11H,5-6H2,(H,17,21)(H,16,18,19)
• InChI Key： UZHSOPSFUIAVQN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCNC1C=C(N=CN=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 313.09973129g/mol
• Monoisotopic Mass: 313.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide

N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide: A Comprehensive Overview

N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide (CAS No. 1396715-68-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cancer and other diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide is defined by its core pyrimidine and thiophene moieties, which are interconnected through an aminoethyl linker. The presence of the pyrrole ring further enhances the compound's complexity and potential biological activity. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as thiophene-2-carboxylic acid and 6-chloropyrimidine.

One common synthetic route involves the reaction of thiophene-2-carboxylic acid with 2-aminoethanol to form the corresponding amide. Subsequently, the amide is coupled with 6-chloropyrimidine in the presence of a base to form the intermediate. The final step involves the introduction of the pyrrole ring through a nucleophilic substitution reaction. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Biological Activities

N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide has been extensively studied for its biological activities, particularly its anticancer properties. Recent research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve multiple pathways, including cell cycle arrest and induction of apoptosis.

Studies have also demonstrated that N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide can inhibit key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that the compound may have broad-spectrum anticancer activity and could be a valuable lead for the development of new therapeutic agents.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide have been evaluated in preclinical studies to assess its suitability for further development. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily oral dose.

Toxicology studies have indicated that N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

Clinical Applications and Future Directions

The promising preclinical data on N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide have paved the way for its evaluation in clinical trials. Several Phase I trials are currently underway to assess the safety and efficacy of the compound in patients with advanced solid tumors. Preliminary results from these trials have been encouraging, with some patients showing significant tumor regression.

In addition to its potential as an anticancer agent, there is growing interest in exploring other therapeutic applications of N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide. For example, recent studies have suggested that the compound may have anti-inflammatory properties and could be useful in treating inflammatory diseases such as rheumatoid arthritis.

Conclusion

N-(2-{[6-(1H-pyrrol-1-y l)pyrimidin -4 -y l]amino }ethyl )thi oph ene -2 -car boxa mide strong > (CAS No. 1396715 -68 -6 ) represents a promising lead compound in medicinal chemistry with diverse biological activities . Its unique chemical structure , potent anticancer properties , favorable pharmacokinetic profile , and potential for broad-spectrum therapeutic applications make it an exciting candidate for further development . Ongoing research efforts aim to optimize its formulation , enhance its efficacy , and explore new indications , ultimately contributing to the advancement of medical treatments . p > article > response >